Cas no 17380-77-7 (1-phenylcyclobutan-1-amine)

• Product Name: 1-phenylcyclobutan-1-amine
• CAS No: 17380-77-7
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD08444192
• CID: 50746
• PubChem ID: 152214
• Update Time: 2025-04-18

1-phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Phenylcyclobutylamine
• 1-phenylcyclobutan-1-amine
• 1-PHENYLCYCLOBUTANAMINE HYDROCHLORIDE
• Cyclobutanamine, 1- phenyl-
• 1-Pcba
• 1-phenylcyclobutanamine
• 1-Phenylcyclobutylamin
• Cyclobutanamine,1-phenyl
• Cyclobutylamine,1-phenyl- (8CI)
• AB45250
• 17380-77-7
• SCHEMBL1492690
• 1-phenylcyclobutyl amine
• FT-0649837
• OZJAIRCFCMQFIF-UHFFFAOYSA-N
• AKOS009084200
• EN300-38885
• AB01124856-03
• CS-W000750
• BS-13482
• Cyclobutanamine, 1-phenyl-
• SY007956
• MFCD08444192
• NCGC00334465-01
• A3843
• DTXSID90169670
• 1-PHENYLCYCLOBUTANAMINE HYDROC MFCD07838486
• DTXCID5092161

• MDL： MFCD08444192
• Inchi： 1S/C10H13N/c11-10(7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,11H2
• InChI Key： OZJAIRCFCMQFIF-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 147.10500
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.042
• Boiling Point: 233 ºC
• Flash Point: 98 ºC
• Refractive Index: 1.5449
• PSA: 26.02000
• LogP: 2.72480